Cas no 1128-78-5 (Carbamic acid, methyl-,2-methylphenyl ester (9CI))

• Product Name: Carbamic acid, methyl-,2-methylphenyl ester (9CI)
• CAS No: 1128-78-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 189726
• PubChem ID: 70786
• Update Time: 2025-04-19

Carbamic acid, methyl-,2-methylphenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, methyl-,2-methylphenyl ester (9CI)
• Carbamic acid, N-methyl, 2-methylphenyl ester
• 2-Methylphenyl methylcarbamate #
• JDIMVGGWYBWUIS-UHFFFAOYSA-N
• 1128-78-5
• Carbamic acid, methyl-, 2-methylphenyl ester
• o-Tolylmethylcarbamate
• 2-Methylphenyl methylcarbamate
• SCHEMBL8927729
• DTXSID70150182
• 2-Methylphenyl-N-methylcarbamate
• CHEMBL2046814

• Inchi： 1S/C9H11NO2/c1-7-5-3-4-6-8(7)12-9(11)10-2/h3-6H,1-2H3,(H,10,11)
• InChI Key： JDIMVGGWYBWUIS-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.085
• Boiling Point: 238.2°C at 760 mmHg
• Flash Point: 97.9°C
• Refractive Index: 1.516
• PSA: 38.33